Cas no 1247366-09-1 (2-(3-bromophenoxy)-1-methyl-1H-imidazole)

• Product Name: 2-(3-bromophenoxy)-1-methyl-1H-imidazole
• CAS No: 1247366-09-1
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD16687301
• CID: 5231479
• Update Time: 2025-05-24

2-(3-bromophenoxy)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenoxy)-1-methyl-1H-imidazole (ACI)
• 1H-Imidazole, 2-(3-bromophenoxy)-1-methyl- (ACI)
• 2-(3-bromophenoxy)-1-methyl-1H-imidazole

• MDL： MFCD16687301
• Inchi： 1S/C10H9BrN2O/c1-13-6-5-12-10(13)14-9-4-2-3-8(11)7-9/h2-7H,1H3
• InChI Key： JIAIXBFDIAIXAY-UHFFFAOYSA-N
• SMILES： BrC1C=C(OC2N(C)C=CN=2)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(3-bromophenoxy)-1-methyl-1H-imidazole

Introduction to 2-(3-bromophenoxy)-1-methyl-1H-imidazole (CAS No. 1247366-09-1) and Its Emerging Applications in Chemical Biology

2-(3-bromophenoxy)-1-methyl-1H-imidazole, identified by the chemical identifier CAS No. 1247366-09-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the imidazole class, a heterocyclic structure known for its broad spectrum of biological interactions, including roles as pharmacophores in drug development. The presence of a bromine substituent at the 3-position of the phenyl ring and a methyl group at the 1-position of the imidazole ring introduces specific electronic and steric characteristics that make this molecule a versatile scaffold for medicinal chemistry investigations.

The bromophenoxy moiety in 2-(3-bromophenoxy)-1-methyl-1H-imidazole is particularly noteworthy, as it provides a reactive site for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the synthesis of novel compounds with tailored biological properties. The methyl group at the 1-position of the imidazole ring contributes to the compound's overall lipophilicity, which can influence its solubility, permeability, and metabolic stability—key factors in drug-like properties.

Recent advancements in chemical biology have highlighted the importance of imidazole derivatives in modulating various biological pathways. For instance, imidazoles have been extensively studied for their interactions with bacterial enzymes, making them valuable candidates for developing antimicrobial agents. The structural features of 2-(3-bromophenoxy)-1-methyl-1H-imidazole suggest potential applications in inhibiting bacterial gyrase and topoisomerase enzymes, which are critical targets in combating resistant bacterial infections. Preliminary studies have demonstrated that modifications around the imidazole core can significantly alter binding affinities and selectivity towards these targets.

In addition to antimicrobial applications, 2-(3-bromophenoxy)-1-methyl-1H-imidazole has shown promise in other therapeutic areas. Its ability to engage with biological macromolecules has led to investigations into its potential as an antiviral or anticancer agent. The bromine substituent, in particular, serves as a handle for appending pharmacophoric groups that can enhance binding to viral proteases or kinases involved in cancer pathways. Researchers have leveraged this compound as a starting point for generating libraries of derivatives using high-throughput screening (HTS) techniques, aiming to identify lead compounds with improved efficacy and reduced toxicity.

The synthesis of 2-(3-bromophenoxy)-1-methyl-1H-imidazole typically involves multi-step organic transformations, beginning with the functionalization of an imidazole precursor. Key steps include bromination at the phenyl ring followed by coupling with an appropriate phenoxy-containing reagent. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in introducing diverse structural motifs while maintaining high yields and purity.

From a computational chemistry perspective, 2-(3-bromophenoxy)-1-methyl-1H-imidazole has been subjected to molecular modeling studies to elucidate its binding interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of optimized analogs. These studies underscore the importance of integrating experimental data with computational approaches to accelerate drug discovery efforts. The availability of high-resolution crystal structures for related imidazole derivatives has further refined our understanding of how this compound might interact with proteins or nucleic acids.

The growing interest in 2-(3-bromophenoxy)-1-methyl-1H-imidazole is also reflected in its increasing presence in patent literature and scientific publications. Companies specializing in fine chemicals have begun offering this compound as part of their catalogues, recognizing its utility as an intermediate in drug development programs. Collaborative efforts between academic researchers and pharmaceutical industries have led to innovative applications, such as using this molecule as a tool compound to study enzyme mechanisms or as a precursor for next-generation therapeutics.

Looking ahead, future research on 2-(3-bromophenoxy)-1-methyl-1H-imidazole is likely to focus on expanding its therapeutic potential through structure-activity relationship (SAR) studies and exploring novel synthetic routes that enhance scalability and sustainability. The integration of green chemistry principles may also influence how this compound is produced, minimizing waste and energy consumption without compromising quality. As our understanding of biological pathways continues to evolve, so too will the applications of this versatile heterocyclic scaffold.